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Compound of Interest

Compound Name: Heraclenin

Cat. No.: B016319 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Heraclenin, a furanocoumarin, intended for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Chemical and Safety Data
Heraclenin is a furanocoumarin epoxide found in various plants.[1] Safety data sheets (SDS)

present some conflicting information regarding its hazards. While one source classifies it as not

a hazardous substance[2], another identifies it as a skin, eye, and respiratory irritant.

Therefore, it is imperative to handle Heraclenin with caution, assuming it to be hazardous.

Table 1: Chemical Identification and Properties
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Property Value Source(s)

CAS Number 2880-49-1 [2][3]

Molecular Formula C₁₆H₁₄O₅ [1][4]

Molecular Weight 286.3 g/mol [1][4]

Appearance Solid, Powder [1][4]

Solubility

Soluble in DMSO, Acetonitrile,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone.[1][4]

Practically insoluble in water.

[5]

[1][4][5]

| Storage | Desiccate at -20°C |[4] |

Table 2: Hazard Identification

Hazard Statement Classification Source

H315: Causes skin
irritation

Skin Irritation 2

H319: Causes serious eye

irritation
Eye Irritation 2A

H335: May cause respiratory

irritation

Specific Target Organ Toxicity -

Single Exposure 3

GHS Pictogram GHS07 (Exclamation Mark)

| Signal Word | Warning | |

Disposal Workflow and Decision Process
The proper disposal of Heraclenin waste involves a systematic process of identification,

segregation, containment, and transfer. The following diagram illustrates the decision-making

workflow for handling different forms of Heraclenin waste.
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Heraclenin Waste Generated

Identify Waste Type

Solid Waste
(e.g., unused powder, contaminated PPE)

Solid

Liquid Waste
(e.g., solutions in organic solvents)

Liquid

Contaminated Labware
(e.g., glassware, pipette tips)

Labware

Collect in a labeled, sealed container for solid chemical waste. Collect in a compatible, labeled, sealed container for liquid chemical waste.
Decontaminate according to protocol.

Dispose of as hazardous or regular labware.

Store waste container in a designated satellite accumulation area.

If still hazardous

Contact Environmental Health & Safety (EHS) for pickup.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Heraclenin waste.

Experimental Protocols for Disposal
The following protocols provide step-by-step guidance for handling and preparing Heraclenin
waste for final disposal. These procedures are based on general best practices for laboratory

chemical waste management.[6][7][8]
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Protocol 1: Collection and Containment of Heraclenin Waste

Objective: To safely collect and store solid and liquid Heraclenin waste prior to disposal.

Materials:

Appropriate chemical waste containers (glass or high-density polyethylene) with screw caps.

Waste labels (Hazardous Waste).

Personal Protective Equipment (PPE): safety glasses, lab coat, compatible gloves.

Procedure:

Select Appropriate Container:

For liquid waste (e.g., Heraclenin dissolved in DMSO, acetone, or other organic solvents),

use a designated glass solvent waste container.[6] Ensure the container material is

compatible with the solvent used.

For solid waste (e.g., expired Heraclenin powder, contaminated weigh boats or wipes),

use a wide-mouth glass or plastic container clearly marked for solid chemical waste.

Crucially, do not mix incompatible waste streams.

Label the Waste Container:

Before adding any waste, affix a "Hazardous Waste" label to the container.

Clearly write the full chemical name: "Heraclenin" and list all other components, including

solvents and their approximate percentages.

Indicate the hazards associated with the waste (Irritant).

Write the date the first waste was added to the container.

Transfer Waste:

Perform all waste transfers inside a certified chemical fume hood.
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Carefully pour liquid waste into the designated liquid container using a funnel to prevent

spills.

Place solid waste directly into the solid waste container.

Secure and Store:

Keep the waste container securely capped at all times, except when adding waste.

Store the container in a designated, secondary containment bin within a satellite

accumulation area.

Do not allow waste to accumulate for more than 90 days. Contact your institution's

Environmental Health and Safety (EHS) department for pickup.

Protocol 2: Decontamination of Labware

Objective: To decontaminate labware (e.g., glassware, spatulas) that has come into contact

with Heraclenin.

Materials:

Appropriate cleaning solvent (e.g., ethanol or acetone).

Designated "rinse" waste container (properly labeled as per Protocol 1).

Laboratory detergent and water.

Personal Protective Equipment (PPE).

Procedure:

Initial Solvent Rinse:

Inside a fume hood, rinse the contaminated labware three times with a suitable solvent

(e.g., acetone or ethanol) in which Heraclenin is soluble.

Collect this initial rinsate in a designated hazardous waste container, as it will contain

dissolved Heraclenin.[8]
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Washing:

After the solvent rinse, wash the labware thoroughly with laboratory detergent and warm

water.

Final Rinse:

Rinse the labware with deionized water.

Drying and Storage:

Allow the labware to air dry or place it in a drying oven.

Once clean and dry, the labware can be returned to general use.

Disposable Labware:

Contaminated disposable items such as pipette tips and centrifuge tubes should be placed

in the solid chemical waste container for disposal.

Disclaimer: The information provided is a general guide. All laboratory personnel are

responsible for following the specific chemical waste disposal regulations set forth by their

institution and local governing bodies. Always consult your institution's Environmental Health

and Safety (EHS) office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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